Cas no 179056-80-5 (Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-)

Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)- structure
179056-80-5 structure
Product Name:Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-
CAS No:179056-80-5
MF:C11H10N2O
MW:186.20990228653
CID:138513
PubChem ID:10702704
Update Time:2025-04-19

Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-
    • 3-(1-METHYL-1H-PYRAZOL-5-YL) BENZALDEHYDE
    • 3-(2-methylpyrazol-3-yl)benzaldehyde
    • 3-(1-methylpyrazol-5-yl)benzaldehyde
    • 3-(2-methyl-2H-pyrazol-3-yl)benzaldehyde
    • AG-E-29424
    • CTK4D7170
    • I14-40532
    • KB-232444
    • A1-41286
    • 3-(2-Methyl-2H-pyrazol-3-yl)-benzaldehyde
    • SCHEMBL8808444
    • Z1183445575
    • Benzaldehyde, 3-(1-methyl-1H-pyrazol-5-yl)-
    • AKOS010078188
    • 3-(1-METHYL-1H-PYRAZOL-5-YL)BENZALDEHYDE
    • 179056-80-5
    • DTXSID70443687
    • MFCD08669913
    • EN300-745707
    • Inchi： 1S/C11H10N2O/c1-13-11(5-6-12-13)10-4-2-3-9(7-10)8-14/h2-8H,1H3
    • InChI Key： USEVTGNGZRHBKJ-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=CC(=C1)C1=CC=NN1C

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 1.89960

Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-745707-0.05g
3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
 179056-80-5 95%
0.05g
 $249.0 2023-07-07
Enamine
EN300-745707-0.1g
3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
 179056-80-5 95%
0.1g
 $372.0 2023-07-07
Enamine
EN300-745707-0.25g
3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
 179056-80-5 95%
0.25g
 $530.0 2023-07-07
Enamine
EN300-745707-0.5g
3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
 179056-80-5 95%
0.5g
 $835.0 2023-07-07
Enamine
EN300-745707-1.0g
3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
 179056-80-5 95%
1.0g
 $0.0 2024-05-23
Enamine
EN300-745707-2.5g
3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
 179056-80-5 95%
2.5g
 $2100.0 2023-07-07
Enamine
EN300-745707-5.0g
3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
 179056-80-5 95%
5.0g
 $3105.0 2023-07-07
Enamine
EN300-745707-10.0g
3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
 179056-80-5 95%
10.0g
 $4606.0 2023-07-07
1PlusChem
1P00277J-50mg
Benzaldehyde, 3-(1-methyl-1H-pyrazol-5-yl)-
 179056-80-5 95%
50mg
 $318.00 2024-06-18
1PlusChem
1P00277J-100mg
Benzaldehyde, 3-(1-methyl-1H-pyrazol-5-yl)-
 179056-80-5 95%
100mg
 $458.00 2024-06-18

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